1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride
Overview
Description
1-(Pyrimidin-2-yl)piperazin-2-one dihydrochloride is a piperazine-based derivative. It is known for its role as a metabolite of buspirone, an anxiolytic drug.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride typically involves the reaction of pyrimidine derivatives with piperazine. One common method includes the use of 2-chloropyrimidine and piperazine in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .
Industrial Production Methods
Industrial production methods for this compound often involve large-scale synthesis using similar reaction conditions as described above. The process may be optimized for higher yields and purity, involving steps such as recrystallization and purification using chromatographic techniques .
Chemical Reactions Analysis
Types of Reactions
1-(Pyrimidin-2-yl)piperazin-2-one dihydrochloride undergoes various chemical reactions, including:
Substitution Reactions: It can participate in nucleophilic substitution reactions, particularly at the pyrimidine ring.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although these are less common
Common Reagents and Conditions
Nucleophilic Substitution: Common reagents include nucleophiles such as amines and thiols. Conditions often involve the use of bases like sodium hydride or potassium carbonate in polar aprotic solvents.
Oxidation: Reagents such as hydrogen peroxide or potassium permanganate can be used under controlled conditions
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted piperazine derivatives .
Scientific Research Applications
1-(Pyrimidin-2-yl)piperazin-2-one dihydrochloride has several scientific research applications:
Chemistry: Used as a derivatization reagent for carboxyl groups on peptides and in the synthesis of complex organic molecules
Biology: Studied for its interactions with biological receptors, particularly in the context of neurotransmission
Medicine: Investigated for its potential therapeutic effects, particularly as a metabolite of buspirone and other anxiolytic drugs
Industry: Utilized in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride involves its interaction with various molecular targets:
α2-Adrenergic Receptor Antagonist: It acts as an antagonist at the α2-adrenergic receptor, which plays a role in modulating neurotransmitter release.
5-HT1A Receptor Partial Agonist: It has partial agonist activity at the 5-HT1A receptor, influencing serotonin levels and contributing to its anxiolytic effects.
Comparison with Similar Compounds
Similar Compounds
1-(2-Pyrimidyl)piperazine: A closely related compound with similar chemical properties and applications
1-(2-Pyridyl)piperazine: Another piperazine derivative with comparable uses in research and industry
Uniqueness
1-(Pyrimidin-2-yl)piperazin-2-one dihydrochloride is unique due to its specific interactions with biological receptors and its role as a metabolite of buspirone. Its distinct chemical structure allows for specific applications in various fields, making it a valuable compound for scientific research .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride involves the reaction of pyrimidine-2-carboxylic acid with piperazine in the presence of a coupling agent to form 1-(pyrimidin-2-yl)piperazine. This intermediate is then oxidized to form 1-(pyrimidin-2-yl)piperazin-2-one, which is subsequently reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Pyrimidine-2-carboxylic acid", "Piperazine", "Coupling agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrimidine-2-carboxylic acid is reacted with piperazine in the presence of a coupling agent to form 1-(pyrimidin-2-yl)piperazine.", "Step 2: The intermediate 1-(pyrimidin-2-yl)piperazine is oxidized to form 1-(pyrimidin-2-yl)piperazin-2-one.", "Step 3: 1-(Pyrimidin-2-yl)piperazin-2-one is reacted with hydrochloric acid to form the dihydrochloride salt of the compound." ] } | |
CAS No. |
2361852-21-1 |
Molecular Formula |
C8H12Cl2N4O |
Molecular Weight |
251.1 |
Purity |
95 |
Origin of Product |
United States |
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